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Compound of Interest

Compound Name: CHMFL-BMX-078

Cat. No.: B15544527 Get Quote

Technical Support Center: CHMFL-BMX-078
This technical support center provides researchers, scientists, and drug development

professionals with essential information for the effective use of CHMFL-BMX-078 in their

experiments. Below you will find troubleshooting guides and frequently asked questions to

address common challenges, particularly concerning solubility.

Frequently Asked Questions (FAQs)
Q1: What is CHMFL-BMX-078 and what is its mechanism of action?

CHMFL-BMX-078 is a highly potent and selective type II irreversible inhibitor of Bone Marrow

Kinase in the X chromosome (BMX), a non-receptor tyrosine kinase.[1][2][3][4][5] It works by

forming a covalent bond with the cysteine 496 residue within the ATP binding pocket of BMX,

locking it in an inactive "DFG-out" conformation.[3][5] This irreversible binding allows it to serve

as a valuable pharmacological tool for studying BMX-mediated signaling pathways.[2][3][5]

Q2: What are the primary signaling pathways affected by BMX and consequently by CHMFL-
BMX-078?

BMX is implicated in several critical signaling pathways. It has been shown to activate the STAT

signaling pathway, leading to the tyrosine phosphorylation of STAT1, STAT3, and STAT5.[6][7]

Additionally, BMX interacts with adaptor molecules like MyD88, which leads to the activation of

NF-κB and MAPK signaling pathways, resulting in the production of inflammatory cytokines.[8]

[9] Studies have also shown that CHMFL-BMX-078 can overcome vemurafenib resistance in

melanoma by inhibiting the AKT signaling pathway.[10]
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Q3: There appear to be conflicting reports on the solubility of CHMFL-BMX-078 in DMSO.

What is the recommended solvent and concentration?

There are indeed varying reports on the solubility of CHMFL-BMX-078 in DMSO. Some

sources describe it as "slightly soluble," while others indicate a solubility of ≥ 30 mg/mL (47.95

mM).[1][2] This discrepancy can arise from differences in compound purity, the hydration state

of the DMSO, and the specific experimental conditions.

For optimal results, it is recommended to use newly opened, anhydrous DMSO to prepare

stock solutions.[2] A concentration of 10 mM in DMSO is commonly cited and should be

achievable.[4][11] If you encounter solubility issues, sonication may help to dissolve the

compound.[12] It is always best to start by dissolving a small amount to confirm solubility at

your desired concentration before proceeding with a larger quantity.

Q4: How should I store CHMFL-BMX-078 stock solutions and powder?

For long-term storage, the solid powder form of CHMFL-BMX-078 should be kept at -20°C for

up to three years.[2] Once dissolved in a solvent such as DMSO, the stock solution should be

stored at -80°C for up to two years or at -20°C for up to one year to maintain stability.[2]

Troubleshooting Guide
Issue: I've prepared a stock solution of CHMFL-BMX-078 in DMSO, but I see precipitation

when I dilute it into my aqueous cell culture medium.

Possible Causes and Solutions:

Concentration of DMSO in Final Medium: The final concentration of DMSO in your cell

culture medium may be too low to maintain the solubility of CHMFL-BMX-078.

Solution: Ensure that the final concentration of DMSO in your experimental setup is

maintained at a level that is non-toxic to your cells (typically ≤ 0.5%) but sufficient to keep

the compound in solution. You may need to perform serial dilutions of your stock solution

in DMSO before the final dilution into the aqueous medium.

Temperature Shock: Diluting a cold stock solution directly into a warmer medium can

sometimes cause precipitation.
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Solution: Allow your stock solution to equilibrate to room temperature before adding it to

your cell culture medium.

Interaction with Media Components: Components in the cell culture medium, such as

proteins in fetal bovine serum (FBS), can sometimes interact with the compound and reduce

its solubility.

Solution: Try pre-mixing the diluted CHMFL-BMX-078 with a small volume of serum-free

medium before adding it to your complete, serum-containing medium.

Data and Protocols
Physicochemical Properties and Solubility

Property Value Reference

Molecular Formula C₃₃H₃₅N₇O₆ [1]

Molecular Weight 625.7 g/mol [1]

CAS Number 1808288-51-8 [1]

Purity ≥90% [1]

Appearance Solid [2][3]

Color Off-white to yellow [2]

Solubility
DMSO: ≥ 30 mg/mL (47.95

mM) or "Slightly soluble"
[1][2]

Recommended Protocol for Solution Preparation (In
Vitro)
This protocol provides a general guideline for preparing a 10 mM stock solution of CHMFL-
BMX-078 in DMSO and subsequent working solutions for cell-based assays.

Materials:

CHMFL-BMX-078 powder
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Anhydrous, sterile DMSO

Sterile microcentrifuge tubes

Calibrated pipettes and sterile tips

Procedure:

Calculate the required mass: To prepare 1 mL of a 10 mM stock solution, you will need:

Mass (mg) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol ) x 1000 (mg/g)

Mass = 0.010 mol/L x 0.001 L x 625.7 g/mol x 1000 mg/g = 6.257 mg

Weigh the compound: Carefully weigh out 6.257 mg of CHMFL-BMX-078 powder and place

it in a sterile microcentrifuge tube.

Dissolve in DMSO: Add 1 mL of sterile, anhydrous DMSO to the tube.

Aid dissolution: Vortex the tube for 1-2 minutes. If the compound does not fully dissolve, you

can sonicate the solution for a few minutes.

Sterilization (Optional): If required for your specific application, you can filter the stock

solution through a 0.22 µm syringe filter.

Storage: Store the 10 mM stock solution at -80°C in small aliquots to avoid repeated freeze-

thaw cycles.

Preparation of Working Solutions: To prepare a working solution, perform serial dilutions of

the 10 mM stock solution in your cell culture medium. Ensure the final DMSO concentration

is compatible with your cell line.

Visualizing Pathways and Protocols
Below are diagrams illustrating key signaling pathways involving BMX and a suggested

experimental workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://pubmed.ncbi.nlm.nih.gov/9373245/
https://pubmed.ncbi.nlm.nih.gov/9373245/
https://ashpublications.org/blood/article/90/11/4341/174855/The-Bmx-Tyrosine-Kinase-Induces-Activation-of-the
https://pmc.ncbi.nlm.nih.gov/articles/PMC5012028/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5012028/
https://www.researchgate.net/figure/Role-of-bone-marrow-tyrosine-kinase-on-chromosome-X-BMX-in-Toll-like-receptor-TLR4_fig1_273813362
https://pubmed.ncbi.nlm.nih.gov/34813779/
https://pubmed.ncbi.nlm.nih.gov/34813779/
https://www.apexbt.com/chmfl-bmx-078-ba8811.html
https://www.targetmol.com/compound/chmfl-bmx-078
https://www.benchchem.com/product/b15544527#chmfl-bmx-078-solubility-issues-and-solutions
https://www.benchchem.com/product/b15544527#chmfl-bmx-078-solubility-issues-and-solutions
https://www.benchchem.com/product/b15544527#chmfl-bmx-078-solubility-issues-and-solutions
https://www.benchchem.com/product/b15544527#chmfl-bmx-078-solubility-issues-and-solutions
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15544527?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15544527?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15544527?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

